Cas no 2172126-80-4 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}butanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}butanoic acid
• CAS No: 2172126-80-4
• MF: C₂₆H₂₃IN₂O₅
• MW: 570.375699281693
• CID: 5937298
• PubChem ID: 165541580
• Update Time: 2025-10-23

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}butanoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-iodophenyl]formamido}butanoic acid
• EN300-1480452
• 2172126-80-4

• Inchi： 1S/C26H23IN2O5/c1-15(12-24(30)31)28-25(32)16-10-11-23(22(27)13-16)29-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,15,21H,12,14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： MRYJLLWQXZYJBZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 570.06517g/mol
• Monoisotopic Mass: 570.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}butanoic acid

Comprehensive Overview of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}butanoic acid (CAS No. 2172126-80-4)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}butanoic acid (CAS No. 2172126-80-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodophenyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, bioconjugation, and proteomics applications.

The compound's Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. With the growing demand for therapeutic peptides and precision medicine, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}butanoic acid has gained attention for its role in creating targeted drug delivery systems. Its iodine substituent also enables radiolabeling studies, aligning with trends in molecular imaging and diagnostic agent development.

Recent advancements in AI-driven drug design have further highlighted the importance of such building blocks. Computational models often require high-purity intermediates like CAS No. 2172126-80-4 to validate structure-activity relationships (SAR). This aligns with frequent search queries about "peptide modifications for enhanced bioavailability" and "Fmoc chemistry in biopharmaceuticals", demonstrating the compound's intersection with cutting-edge research themes.

The stability of the Fmoc group under basic conditions and its selective deprotection make this compound ideal for automated synthesizers, addressing industry needs for high-throughput screening compatibility. Laboratories focusing on cancer research and neurodegenerative disease targets frequently explore its applications, as evidenced by search trends around "peptide-based kinase inhibitors" and "blood-brain barrier shuttle peptides".

From a synthetic chemistry perspective, the iodophenyl segment allows for subsequent cross-coupling reactions, making 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}butanoic acid a versatile scaffold for structure diversification. This property resonates with frequent searches about "click chemistry compatibilities" and "peptide-antibody conjugates", reflecting its utility in biologics engineering.

Quality control parameters for CAS No. 2172126-80-4 are critical, with HPLC purity (>95%) and correct chiral integrity being key purchasing considerations. These specifications connect with trending discussions about "GMP-grade peptide intermediates" and "ICH Q7 compliance in API synthesis", underscoring the compound's role in regulatory-compliant manufacturing.

Environmental considerations in chemical synthesis have also brought attention to this compound's atom economy and potential for green chemistry adaptations. Researchers investigating microwave-assisted peptide coupling or solvent-free amidation techniques often reference such Fmoc-amino acid derivatives, matching search patterns around "sustainable peptide production".

In analytical applications, the compound's UV-active fluorene ring enables sensitive detection during LC-MS characterization, a feature frequently mentioned in queries about "peptide purification monitoring". This analytical advantage supports its adoption in quality-by-design (QbD) approaches for biopharmaceutical development.

The future trajectory for 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenylformamido}butanoic acid appears closely tied to innovations in personalized therapeutics and multi-specific biologics. As evidenced by rising searches for "next-generation peptide-drug conjugates" and "Fmoc-spacer optimization", this compound will continue enabling breakthroughs at the chemistry-biology interface.